Cas no 757219-38-8 (Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-)
757219-38-8 structure
Product Name:Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
CAS No:757219-38-8
MF:C7H14O3
MW:146.184262752533
CID:539065
PubChem ID:51533270
Update Time:2025-04-19
Hexanoic acid, 3-hydroxy-3-methyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-
- (3S)-3-hydroxy-3-methylhexanoic acid
- DTXSID60680165
- 757219-38-8
- SCHEMBL2153315
- (S)-3-Hydroxy-3-methylhexanoic acid
-
- Inchi: 1S/C7H14O3/c1-3-4-7(2,10)5-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)/t7-/m0/s1
- InChI Key: RGRNSTGIHROKJB-ZETCQYMHSA-N
- SMILES: O[C@](C)(CC(=O)O)CCC
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Hexanoic acid, 3-hydroxy-3-methyl-, (3S)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
757219-38-8 (Hexanoic acid, 3-hydroxy-3-methyl-, (3S)-) Related Products
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